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Compound of Interest

Compound Name: [Ala1,3,11,15]-Endothelin (53-63)

Cat. No.: B10784442 Get Quote

Technical Support Center: [Ala1,3,11,15]-
Endothelin (53-63)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, preparation, and handling of

[Ala1,3,11,15]-Endothelin (53-63).

Frequently Asked Questions (FAQs)
Q1: What is [Ala1,3,11,15]-Endothelin (53-63) and what is its primary biological activity?

[Ala1,3,11,15]-Endothelin (53-63) is a synthetic analog of Endothelin-1 (ET-1). It is a selective

agonist for the Endothelin B (ETB) receptor. By substituting the four cysteine residues with

alanine, the peptide is linearized, which significantly alters its receptor binding profile compared

to the native ET-1.

Q2: What is the molecular weight of [Ala1,3,11,15]-Endothelin (53-63)?

The molecular weight of the trifluoroacetate salt form is approximately 2367.7 g/mol .

Q3: How should I store the lyophilized peptide?

The lyophilized peptide is stable for at least four years when stored at -20°C.[1]
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Q4: What is the recommended solvent for reconstituting the peptide?

The recommended solvent for reconstituting [Ala1,3,11,15]-Endothelin (53-63) is high-purity,

sterile water.

Q5: How should I store the reconstituted peptide solution?

For short-term storage, the reconstituted solution can be kept at 2-8°C for up to a few days. For

long-term storage, it is recommended to aliquot the solution into single-use volumes and store

them at -20°C or -80°C for up to one month. Avoid repeated freeze-thaw cycles.

Experimental Protocols
Protocol for Preparation of a 1 mM Stock Solution
This protocol describes the preparation of a 1 mM stock solution of [Ala1,3,11,15]-Endothelin
(53-63) (TFA salt, MW: 2367.7).

Materials:

[Ala1,3,11,15]-Endothelin (53-63) lyophilized powder

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming inside the vial

upon opening.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of sterile water

to the vial to achieve a 1 mM concentration. For example, to prepare a 1 mM solution from 1

mg of peptide:

Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000
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Volume (µL) = (1 mg / 2367.7 g/mol ) * 1,000,000 ≈ 422.3 µL

Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous

shaking, as this can cause aggregation. If complete dissolution is not achieved, sonication in

a water bath for a few minutes may be helpful.

Aliquoting and Storage: Once the peptide is fully dissolved, aliquot the stock solution into

sterile, low-protein-binding microcentrifuge tubes in volumes appropriate for your

experiments. Store the aliquots at -20°C or -80°C.

Data Presentation
Parameter Recommendation Citation

Storage of Lyophilized Peptide -20°C [1]

Recommended Solvent High-purity, sterile water

Storage of Reconstituted

Solution (Short-term)
2-8°C (for a few days)

Storage of Reconstituted

Solution (Long-term)
-20°C or -80°C (up to 1 month)

Stability of Lyophilized Peptide ≥ 4 years at -20°C [1]
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Issue Possible Cause Recommended Solution

Peptide is difficult to dissolve.
Insufficient mixing or low

temperature.

Gently vortex or sonicate the

solution. Ensure the solvent is

at room temperature before

use.

The peptide may have a

tendency to aggregate at high

concentrations.

Try preparing a more dilute

stock solution.

Precipitation observed after

thawing.

The peptide may be less

soluble at lower temperatures.

Warm the solution to room

temperature and gently vortex

to redissolve.

Repeated freeze-thaw cycles

can lead to aggregation.

Prepare single-use aliquots to

avoid multiple freeze-thaw

cycles.

Inconsistent experimental

results.

Improper storage of the stock

solution.

Ensure the stock solution is

stored properly at -20°C or

-80°C and that aliquots are

used to avoid degradation.

Inaccurate pipetting during

dilution.

Use calibrated pipettes and

sterile, low-protein-binding tips

for accurate dilutions.

Visualizations
Experimental Workflow for Peptide Preparation and Use

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide Preparation

Storage

Experimental Use

Equilibrate lyophilized peptide vial to room temperature

Add sterile water to the desired concentration

Gently vortex or sonicate to dissolve

Aliquot into single-use tubes

Store aliquots at -20°C or -80°C

Thaw a single-use aliquot at room temperature

Dilute to the final working concentration in assay buffer

Use immediately in the experiment

Click to download full resolution via product page

Caption: Workflow for the preparation and use of [Ala1,3,11,15]-Endothelin (53-63).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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